Cas no 1314714-49-2 (1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 1314714-49-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6442138
• PubChem ID: 118087458
• Update Time: 2025-05-20

1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carbonitrile
• EN300-1830357
• 1314714-49-2
• SCHEMBL16730939

• Inchi： 1S/C11H11NO2/c1-14-10-3-2-8(6-9(10)13)11(7-12)4-5-11/h2-3,6,13H,4-5H2,1H3
• InChI Key： BCIUENQATDABGO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C1(C#N)CC1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carbonitrile

1-(3-Hydroxy-4-Methoxyphenyl)cyclopropane-1-carbonitrile: A Comprehensive Overview

1-(3-Hydroxy-4-Methoxyphenyl)cyclopropane-1-carbonitrile (CAS No: 1314714-49-2) is a compound of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This compound, often referred to as cyclopropane carbonitrile derivative, has garnered attention in recent years as researchers explore its applications in drug discovery and material science.

The molecular structure of 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carbonitrile is characterized by a cyclopropane ring fused with a phenyl group that contains hydroxyl and methoxy substituents. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical transformations and biological assays.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The compact and strained structure of cyclopropane rings often leads to enhanced reactivity and selectivity in chemical reactions, which can be leveraged to design molecules with desired pharmacokinetic profiles.

In terms of synthesis, 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carbonitrile can be prepared through a variety of methods, including cycloaddition reactions, ring-opening/closing strategies, and transition metal-catalyzed processes. Researchers have reported efficient routes using palladium-catalyzed coupling reactions, which have significantly improved the yield and purity of the compound.

The biological activity of cyclopropane carbonitrile derivatives has been extensively studied in recent years. Experimental data suggest that these compounds exhibit potent inhibitory effects against various enzymes, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer and neurodegenerative diseases.

One notable application of 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carbonitrile is its role as a lead compound in drug discovery programs targeting oncogenic pathways. Preclinical studies have demonstrated its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which are critical for cancer cell proliferation and survival.

In addition to its pharmacological applications, cyclopropane carbonitrile derivatives have also been explored for their potential in materials science. The unique electronic properties of these compounds make them suitable candidates for organic electronics, particularly in the development of semiconducting materials for flexible electronics.

From a structural perspective, the hydroxyl and methoxy groups on the phenyl ring play a crucial role in determining the compound's solubility, stability, and bioavailability. These groups also serve as reactive sites for further functionalization, enabling chemists to tailor the molecule's properties for specific applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of cyclopropane carbonitrile derivatives with biological targets. Molecular docking studies have revealed that these compounds exhibit favorable binding affinities with several receptor proteins, further underscoring their potential as therapeutic agents.

In conclusion, 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carbonitrile (CAS No: 1314714-49-2) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in both academic research and industrial development.